Cas no 89239-44-1 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-ethyl-1,3-dimethyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-ethyl-1,3-dimethyl-
• CAS No: 89239-44-1
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 607327
• PubChem ID: 14006555
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-ethyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-5-ethyl-1,3-dimethyl-
• 7-chloro-5-ethyl-1,3-dimethylpyrazolo[4,3-d]pyrimidine
• 7-Chloro-5-ethyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
• UWCFVXWCQGIPER-UHFFFAOYSA-N
• 7-chloro-5-ethyl 1,3-dimethylpyrazolo[4,3-d]pyrimidine
• DTXSID60554155
• SCHEMBL11059838
• 89239-44-1

• Inchi： 1S/C9H11ClN4/c1-4-6-11-7-5(2)13-14(3)8(7)9(10)12-6/h4H2,1-3H3
• InChI Key： UWCFVXWCQGIPER-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=NN2C)N=C(CC)N=1

Computed Properties

• Exact Mass: 210.0672241g/mol
• Monoisotopic Mass: 210.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų